N~3~-(2,5-DIFLUOROPHENYL)-5-METHYL-4,5,6,7-TETRAHYDRO-1,2-BENZISOXAZOLE-3-CARBOXAMIDE

• IUPAC Name: N-(2,5-difluorophenyl)-5-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C15H14F2N2O2/c1-8-2-5-13-10(6-8)14(19-21-13)15(20)18-12-7-9(16)3-4-11(12)17/h3-4,7-8H,2,5-6H2,1H3,(H,18,20)
• InChI Key: WBNUVCWXZXSSLB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=NO2)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H14F2N2O2
• Molecular Weight: 292.28 g/mol

Description

N~3~-(2,5-DIFLUOROPHENYL)-5-METHYL-4,5,6,7-TETRAHYDRO-1,2-BENZISOXAZOLE-3-CARBOXAMIDE is a useful research compound. Its molecular formula is C15H14F2N2O2 and its molecular weight is 292.28 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2,5-difluorophenyl)-5-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is 292.10233402 g/mol and the complexity rating of the compound is 396. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Disposition and Metabolism in Humans

One study focuses on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, SB-649868, in humans. It provides detailed pharmacokinetic data, highlighting the compound's metabolism, including principal circulating components and metabolite profiling, offering insights into drug development and therapeutic applications (Renzulli et al., 2011).

Environmental Contaminants and Health Risks

Another study reports on the levels of persistent organic pollutants, including polychlorinated and polybrominated dibenzo-p-dioxins and dibenzofurans, in firefighters. This study highlights the importance of monitoring such contaminants due to their potential health risks, emphasizing environmental and occupational health research (Shaw et al., 2013).

Pharmacokinetics and Metabolism of Anticonvulsant Agents

Research on the pharmacokinetics and metabolism of D2624, an experimental anticonvulsant, in rats and humans showcases the process of evaluating new pharmaceutical compounds for therapeutic use. This study details the metabolic pathways and bioavailability, contributing to pharmacology and drug discovery (Martin et al., 1997).

Forensic Toxicology

A case study involving fatal intoxication by NPS (5F-ADB and diphenidine) delves into forensic toxicology, illustrating the detection, quantification, and investigation of metabolic pathways of psychoactive substances. Such research aids in understanding the toxicological profiles of new psychoactive substances (Kusano et al., 2018).

Biomonitoring of Xenobiotics

A pilot study on the dietary assessment of xenobiotics derived from food processing in a Spanish adult sample exemplifies research in public health and nutrition. It discusses the intake of heterocyclic amines, polycyclic aromatic hydrocarbons, nitrates, nitrites, nitrosamines, and acrylamide, contributing to the understanding of dietary exposure to potentially harmful compounds (Zapico et al., 2022).